BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Efficacy of Tylvalosin Tartrate and
Tiamulin in the Management of Swine Dysentery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1401581

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key antimicrobial agents, tylvalosin
tartrate and tiamulin, for the control of swine dysentery, a significant enteric disease in swine
caused by Brachyspira hyodysenteriae. Due to a lack of direct head-to-head comparative
studies in the public domain, this document presents available efficacy data and experimental
protocols for each compound individually to facilitate an informed assessment.

Mechanism of Action: Targeting Bacterial Protein
Synthesis

Both tylvalosin tartrate, a macrolide antibiotic, and tiamulin, a pleuromutilin antibiotic, exert
their antimicrobial effects by inhibiting protein synthesis in susceptible bacteria. They achieve
this by binding to the 50S subunit of the bacterial ribosome, a critical component of the protein
synthesis machinery. This binding interferes with the peptidyl transferase center, ultimately
halting the elongation of the polypeptide chain and leading to bacterial growth inhibition or cell
death.[1]

Below are diagrams illustrating the mechanism of action for each drug.
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Tyivalosin Tartrate Mechanism of Action
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Tylvalosin Tartrate's inhibitory action on the 50S ribosomal subunit.

Tiamulin Mechanism of Action
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Tiamulin's inhibitory action on the 50S ribosomal subunit.

Efficacy of Tylvalosin Tartrate in Swine Dysentery
Control

A study was conducted on a farrow-to-finish herd with a history of chronic swine dysentery
where the B. hyodysenteriae isolate was resistant to pleuromutilins. Tylvalosin was used as

part of an elimination program.[2][3]

Quantitative Data Summary
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. Before Tylvalosin
Performance Metric

After Tylvalosin
Percentage Change

Treatment (2009) Treatment (2011)
Feed Conversion
) 2.84 2.50 -12%
Ratio
Mortality Rate 3.99% 2.49% -37%
Antimicrobial Use
€3710 €1057 -71.5%

Cost

Experimental Protocol

e Animal Subjects: A mixed farm of 200 sows and 1500 finishers.

o Disease Model: Naturally occurring chronic swine dysentery with a B. hyodysenteriae isolate

resistant to pleuromutilins.

o Treatment Regimen: Sows were treated with tylvalosin at a dose of 4.25 mg/kg body weight

daily for four weeks. This was combined with a strict program for rodent control and hygiene.

[2][3]

o Method of Administration: In-feed.

o Parameters Monitored: Clinical signs of dysentery, presence of B. hyodysenteriae in fecal

samples (PCR), feed conversion ratio, mortality rate, and antimicrobial use costs.[2][3]

Efficacy of Tiamulin in Swine Dysentery Control

Several field trials have evaluated the efficacy of tiamulin for the control of swine dysentery.

One report summarized findings from three well-controlled laboratory and field trials.[4] Another

study compared tiamulin to tylosin (a different macrolide) in drinking water.

Quantitative Data Summary from Tiamulin Feed Premix Trials[4]
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Treatment .
. Days with
Group . Average Daily .
. L. Mortality (%) ) Gain/Feed Bloody Feces

(Tiamulin in Gain (Ib) (%)

0
feed)
0 g/ton (Control) 0 0.52 0.239 22.7
20 g/ton 0 1.08 0.332 0
35 g/ton 0 0.95 0.316 0
50 g/ton 16.7 0.95 0.343 0.8

Experimental Protocol for Tiamulin Feed Premix Trials[4]

e Animal Subjects: Forty-eight crossbred pigs (28 barrows and 20 gilts) with an average weight
of 34 pounds.

o Disease Model: Induced infection by feeding infective material (colonic tissue and contents)
from pigs with clinical signs of swine dysentery on day 0 and day 40.

e Treatment Regimen: Medicated feed was self-fed from after infection on day O to test
termination on Day 63.

e Method of Administration: In-feed.

o Parameters Monitored: Mortality, weight gain, feed consumption, presence of treponemes in
rectal swabs, and clinical signs (general appearance, dehydration, diarrhea, and presence of
blood in feces).[4]

Experimental Workflow

The following diagram illustrates a general experimental workflow for evaluating the efficacy of
antimicrobial agents against swine dysentery.
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General Experimental Workflow for Swine Dysentery Efficacy Trial
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A generalized workflow for swine dysentery efficacy studies.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1401581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Discussion

While a direct comparative study is not available, the presented data suggest that both
tylvalosin tartrate and tiamulin are effective in the control of swine dysentery.

Tylvalosin demonstrated significant improvements in production parameters in a herd with
pleuromutilin-resistant swine dysentery, highlighting its potential utility in cases of resistance to
other treatments.[2][3] The study design, a before-and-after comparison on a single farm,
provides valuable real-world data but lacks a concurrent control group.

Tiamulin has been shown to be effective in preventing clinical signs of dysentery in
experimentally infected pigs.[4] The controlled experimental setting allows for a clear
demonstration of efficacy against a susceptible isolate.

The choice between these two antimicrobials may depend on several factors, including the
antimicrobial susceptibility of the specific B. hyodysenteriae strain present on the farm, the
history of antimicrobial use, and the specific production goals (e.g., treatment of an acute
outbreak versus a long-term control or elimination program).

Conclusion

Both tylvalosin tartrate and tiamulin are valuable tools for the control of swine dysentery. Their
shared mechanism of action, targeting the 50S ribosomal subunit, provides a robust method for
inhibiting the growth of Brachyspira hyodysenteriae. The available data, although not from
direct comparative trials, indicate that both products can improve key performance indicators in
affected swine herds. Further research in the form of head-to-head clinical trials would be
beneficial to provide a more definitive comparison of their efficacy and economic benefits in the
field.
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control-of-swine-dysentery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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